Cas no 2143-81-9 (2-ANTHRACENECARBALDEHYDE)

• Product Name: 2-ANTHRACENECARBALDEHYDE
• CAS No: 2143-81-9
• MF: C₁₅H₁₀O
• MW: 206.239304065704
• CID: 890223
• PubChem ID: 1712354
• Update Time: 2025-06-15

2-ANTHRACENECARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-ANTHRACENECARBALDEHYDE
• 2-Anthracenaldehyd
• 2-Anthracenecarboxaldehyde
• 2-anthraldehyde
• 9-anthraldehyde
• AC1LVV0V
• Anthracen-2-carbaldehyd
• CTK0I9436
• 2143-81-9
• CAA14381
• AKOS030528555
• AB-131/42301456
• SCHEMBL641430
• CS-0436727
• ASEMRXSTATUWKG-UHFFFAOYSA-N
• anthracene-2-carbaldehyde
• DTXSID80364839

• Inchi： 1S/C15H10O/c16-10-11-5-6-14-8-12-3-1-2-4-13(12)9-15(14)7-11/h1-10H
• InChI Key： ASEMRXSTATUWKG-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=CC3C=CC=CC=3C=C2C=1

Computed Properties

• Exact Mass: 206.073164938g/mol
• Monoisotopic Mass: 206.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 2-ANTHRACENECARBALDEHYDE

Comprehensive Overview of 2-ANTHRACENECARBALDEHYDE (CAS No. 2143-81-9): Properties, Applications, and Industry Insights

2-ANTHRACENECARBALDEHYDE (CAS No. 2143-81-9) is a high-purity organic compound widely recognized for its role in advanced chemical synthesis and material science. This anthracene derivative features a reactive aldehyde group attached to the anthracene core, making it a versatile intermediate for pharmaceuticals, dyes, and optoelectronic materials. With growing interest in sustainable chemistry and green synthesis, researchers are increasingly exploring its potential in eco-friendly applications.

The compound’s molecular structure (C₁₅H₁₀O) and photophysical properties have garnered attention in OLED development and fluorescent probes. Recent studies highlight its utility in designing sensors for environmental monitoring, aligning with global trends toward pollution detection and climate resilience. Industry reports indicate a surge in demand for specialty chemicals like 2-ANTHRACENECARBALDEHYDE, driven by innovations in renewable energy and smart materials.

From a synthetic perspective, CAS 2143-81-9 serves as a precursor for polycyclic aromatic hydrocarbons (PAHs), which are critical in organic electronics. Its compatibility with cross-coupling reactions and catalyzed transformations makes it a staple in academic and industrial labs. Notably, its low toxicity profile compared to analogous compounds positions it favorably for bioconjugation and drug delivery systems.

Market analysts link the compound’s relevance to the rise of personalized medicine and nanotechnology. Frequently searched queries such as "2-ANTHRACENECARBALDEHYDE solubility" or "CAS 2143-81-9 suppliers" reflect practical concerns among chemists. Meanwhile, its thermal stability (up to 200°C) and UV-Vis absorption characteristics are documented in peer-reviewed journals, addressing common technical questions.

In conclusion, 2-ANTHRACENECARBALDEHYDE exemplifies the intersection of traditional organic chemistry and cutting-edge technology. As industries prioritize circular economy principles, this compound’s adaptability ensures its continued significance. Future research may explore its integration into biodegradable polymers or energy storage systems, further expanding its applications.